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Compound of Interest

Compound Name: 3-Thiopheneacetonitrile

Cat. No.: B078040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical

derivatization of 3-thiopheneacetonitrile. This versatile building block is a key starting material

in the synthesis of a wide range of heterocyclic compounds with potential applications in

medicinal chemistry and materials science. The protocols outlined below focus on key

transformations of the active methylene group and the nitrile functionality, as well as

modifications of the thiophene ring.

Knoevenagel Condensation for the Synthesis of 3-
Aryl-2-(3-thienyl)acrylonitriles
The Knoevenagel condensation is a cornerstone reaction for the derivatization of 3-
thiopheneacetonitrile, enabling the formation of a carbon-carbon double bond by reacting the

active methylene group with aldehydes and ketones. This reaction is particularly useful for

synthesizing a variety of substituted acrylonitriles, which are valuable intermediates in drug

discovery.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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